Cas no 1249026-82-1 (5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy-)

5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- is a specialized sulfonamide derivative featuring a pyrimidine core substituted with dimethoxy groups at the 4 and 6 positions. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of the methanesulfonamide moiety enhances its reactivity, making it suitable for further functionalization. Its dimethoxy-substituted pyrimidine structure may contribute to improved solubility and binding affinity in target interactions. The compound’s well-defined chemical properties and stability under standard conditions make it a reliable choice for exploratory synthesis and drug development applications.
5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- structure
1249026-82-1 structure
Product Name:5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy-
CAS No:1249026-82-1
MF:C7H11N3O4S
MW:233.244940042496
CID:5281415
Update Time:2025-06-08

5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy-
    • n-(4,6-Dimethoxypyrimidin-5-yl)methanesulfonamide
    • Inchi: 1S/C7H11N3O4S/c1-13-6-5(3-15(8,11)12)7(14-2)10-4-9-6/h4H,3H2,1-2H3,(H2,8,11,12)
    • InChI Key: VADDWXHAVKDQGK-UHFFFAOYSA-N
    • SMILES: C1=NC(OC)=C(CS(N)(=O)=O)C(OC)=N1

5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- Pricemore >>

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Additional information on 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy-

Comprehensive Overview of 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- (CAS No. 1249026-82-1)

5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- (CAS No. 1249026-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in drug development and material science. The presence of dimethoxy and methanesulfonamide functional groups enhances its reactivity and potential applications, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their versatility in medicinal chemistry. 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- is particularly notable for its potential as a building block in the synthesis of kinase inhibitors and other therapeutic agents. Its molecular structure, characterized by the 4,6-dimethoxy substitution pattern, offers distinct electronic and steric properties that can influence binding affinity and selectivity in biological systems. Researchers are actively investigating its role in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine.

The compound's CAS No. 1249026-82-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. As the pharmaceutical industry shifts toward fragment-based drug design, 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- has emerged as a valuable fragment due to its moderate size and functional group diversity. This aligns with the increasing focus on small-molecule therapeutics and structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial circles.

Beyond pharmaceuticals, 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- has potential applications in agrochemicals. The dimethoxy-pyrimidine core is a common motif in herbicides and fungicides, reflecting the compound's relevance in sustainable agriculture. With the global push for eco-friendly crop protection solutions, researchers are exploring its derivatives for their efficacy and environmental safety. This ties into broader discussions about green chemistry and biodegradable agrochemicals, topics frequently queried in search engines.

From a synthetic chemistry perspective, the preparation of 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- involves multi-step reactions, often starting from commercially available pyrimidine precursors. Key steps include methanesulfonamide incorporation and O-methylation, which require careful optimization to achieve high yields and purity. These synthetic challenges resonate with chemists searching for efficient synthetic routes or catalytic methodologies, further highlighting the compound's technical significance.

In analytical chemistry, characterizing 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its structure and purity, particularly in quality control for research or industrial use. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols—a concern frequently raised in chemical forums and material safety discussions.

Looking ahead, the exploration of 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- is expected to expand, particularly in interdisciplinary fields like chemical biology and materials science. Its modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the rising popularity of combinatorial chemistry and AI-driven drug discovery, topics dominating contemporary scientific discourse.

In summary, 5-Pyrimidinemethanesulfonamide, 4,6-dimethoxy- (CAS No. 1249026-82-1) represents a versatile and promising compound with broad applicability across multiple industries. Its unique chemical features and alignment with current research trends ensure its continued relevance in both academic and industrial settings. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing challenges related to drug development, sustainable agriculture, and advanced material design.

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